7-bromo-1H-indazol-3-ol
Overview
Description
7-bromo-1H-indazol-3-ol is a chemical compound with the molecular formula C7H5BrN2O . It is a derivative of indazole, a bicyclic compound consisting of a benzene ring fused to a pyrazole ring .
Synthesis Analysis
The synthesis of indazole derivatives, including 7-bromo-1H-indazol-3-ol, has been a subject of research. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Molecular Structure Analysis
The molecular structure of 7-bromo-1H-indazol-3-ol consists of a benzene ring fused to a pyrazole ring, with a bromine atom attached to the 7th carbon and a hydroxyl group attached to the 3rd carbon .Chemical Reactions Analysis
Indazole derivatives, including 7-bromo-1H-indazol-3-ol, can undergo various chemical reactions. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Physical And Chemical Properties Analysis
7-bromo-1H-indazol-3-ol has a molecular weight of 213.03 . More specific physical and chemical properties such as density, melting point, and boiling point are not specified in the retrieved documents.Scientific Research Applications
Synthesis of Antiviral Agents
7-Bromo-1H-indazol-3-ol is used as a key intermediate in the synthesis of potent antiviral agents such as Lenacapavir, which is used for the treatment of HIV-1 infections. The compound’s role in the synthesis process is crucial due to its heterocyclic structure that contributes to the pharmacological properties of the final drug .
Antimicrobial Activity
Indazole derivatives have been studied for their antimicrobial activities. Compounds similar to 7-bromo-1H-indazol-3-ol have shown moderate-to-high activity against various bacterial strains, including Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Bcr-Abl Inhibition
In cancer research, specifically in the treatment of chronic myeloid leukemia (CML), 1H-indazol-3-amine derivatives, which can be synthesized from 7-bromo-1H-indazol-3-ol, have been evaluated for their activity against Bcr-Abl wild type and T315I mutant. These compounds have shown potential as potent Bcr-Abl inhibitors .
Heterocyclic Fragment Synthesis
The compound serves as a building block for various heterocyclic fragments used in medicinal chemistry. Its bromo and hydroxyl groups make it a versatile precursor for further chemical modifications .
Synthetic Methodologies Development
Recent research has focused on developing new synthetic approaches to indazole compounds, including 7-bromo-1H-indazol-3-ol. These methodologies aim to improve the efficiency and scalability of synthesizing such compounds for pharmaceutical applications .
Mechanism of Action
Target of Action
Indazole derivatives, which include 7-bromo-1h-indazol-3-ol, have been reported to have a wide variety of medicinal applications . They can act as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
It is known that indazole derivatives can inhibit, regulate, and/or modulate certain kinases, such as chk1 and chk2 kinases and the cell volume-regulated human kinase h-sgk . This suggests that 7-bromo-1H-indazol-3-ol may interact with its targets by inhibiting their activity, leading to changes in cellular processes.
Biochemical Pathways
Given the potential targets of indazole derivatives, it can be inferred that 7-bromo-1h-indazol-3-ol may affect pathways related to respiratory diseases, cancer, and other diseases associated with the targets mentioned above .
Result of Action
Based on the known activities of indazole derivatives, it can be inferred that 7-bromo-1h-indazol-3-ol may have anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
properties
IUPAC Name |
7-bromo-1,2-dihydroindazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O/c8-5-3-1-2-4-6(5)9-10-7(4)11/h1-3H,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGRPRIZUCOTXRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)NNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646618 |
Source
|
| Record name | 7-Bromo-1,2-dihydro-3H-indazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
887578-57-6 |
Source
|
| Record name | 7-Bromo-1,2-dihydro-3H-indazol-3-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=887578-57-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromo-1,2-dihydro-3H-indazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
